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Compound of Interest

Compound Name: 2-Furanmethanethiol formate

CAS No.: 59020-90-5

Cat. No.: B1583736

Get Quote

CAS: 59020-90-5 | FEMA: 3158[1][2]

Executive Summary
Furfuryl thiol formate (also known as S-furfuryl thioformate) is a high-impact thioester widely

utilized in flavor chemistry for its roasted, coffee-like, and meaty organoleptic properties.[3][4]

While often perceived as safer than its free thiol counterparts due to a higher flash point

(>110°C), this compound presents a "Trojan Horse" hazard profile.

Upon exposure to moisture or slightly acidic/basic conditions, the ester linkage hydrolyzes to

release furfuryl mercaptan (CAS 98-02-2)—a compound with a drastically lower flash point

(~45°C) and an odor detection threshold in the parts-per-trillion range. Therefore, safety

protocols must be designed not just for the formate ester, but for the containment of its

inevitable, potent hydrolysis products. This guide outlines a zero-tolerance odor containment

strategy and inert-atmosphere handling procedures.

Physicochemical Identity & Properties[1][2][3][5][6]
[7]
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Property Value Relevance to Safety

CAS Number 59020-90-5 Unique Identifier

Molecular Formula C₆H₆O₂S Thioester functionality

Molecular Weight 142.18 g/mol Vapor density calculation

Appearance
Colorless to yellow-brown

liquid

Darkening indicates

oxidation/polymerization

Flash Point > 110°C (> 230°F)

Combustible (Class IIIB), but

degradation products are

Flammable

Specific Gravity 1.213 – 1.223 @ 20°C
Denser than water; sinks in

aqueous spills

Solubility
Insoluble in water; Soluble in

EtOH, oils

Lipophilic; readily absorbs into

skin/fat

Odor Description
Roasted coffee, sulfurous,

meaty
High risk of olfactory fatigue

Hazard Architecture: The Hydrolysis Risk
The primary safety oversight with thioformates is treating them solely as stable esters. The

fundamental risk mechanism is Hydrolytic Cleavage.

Mechanism of Hazard Evolution
In the presence of atmospheric moisture, the formate group acts as a leaving group. This

reaction is autocatalytic; the formic acid generated lowers the pH, potentially accelerating

further hydrolysis or polymerization of the resulting furan ring.

Visualizing the Pathway:
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Figure 1: Hydrolytic degradation pathway converting the stable formate into volatile and

flammable furfuryl mercaptan.

Engineering Controls & PPE
The "Barrier" Concept
Due to the pervasive nature of sulfur odors, standard laboratory ventilation is often insufficient

to prevent building-wide complaints. A Three-Zone Containment strategy is required.

Zone 1 (Primary): The reaction vessel or storage bottle, always kept under an inert

atmosphere (Argon/Nitrogen).

Zone 2 (Secondary): A dedicated fume hood with a face velocity >100 fpm. All transfers

occur over a secondary containment tray lined with bleach-soaked pads.

Zone 3 (Tertiary): The laboratory negative pressure differential.

Personal Protective Equipment (PPE)
Respiratory: If working outside a hood (not recommended), a full-face respirator with organic

vapor/acid gas cartridges (OV/AG) is mandatory.

Dermal: Double-gloving is standard.

Inner Layer: Nitrile (4 mil).
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Outer Layer: Laminate film (Silver Shield/4H) or thick Butyl rubber. Thioesters penetrate

standard nitrile rapidly.

Odor Control: A "lab coat only" policy. Lab coats used for sulfur work must never leave the

lab area to prevent cross-contamination of common areas.

Experimental Protocol: Inert Atmosphere Aliquoting
Objective: To dispense furfuryl thiol formate without introducing moisture (hydrolysis trigger) or

releasing odor.

Reagents & Equipment
Furfuryl thiol formate (Source container).[2][3]

Dry solvent (e.g., Dichloromethane or Ethanol), anhydrous.

Schlenk line or Nitrogen balloon with needle inlet.

Quenching Solution: 10% Sodium Hypochlorite (Bleach) or 3% Hydrogen Peroxide in dilute

NaOH.

Workflow
Preparation:

Place a secondary containment tray in the fume hood.

Pre-wet a localized spill pad with the Quenching Solution and place it in the tray. This acts

as a "scrubber" for micro-droplets.

Inerting:

Flush the receiving vial with Argon/Nitrogen for 2 minutes.

Insert a septum into the source bottle if not already present.

Transfer (Syringe Technique):
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Use a gas-tight glass syringe.

Inject inert gas into the source bottle to equalize pressure.

Withdraw the required volume of furfuryl thiol formate.

Crucial Step: As the needle is withdrawn, immediately wipe the tip with a bleach-soaked

Kimwipe held in the other hand (inside the hood) to oxidize the residual drop before it

evaporates.

Dispensing:

Inject into the receiving vial.

Immediately cap and seal the receiving vial with Parafilm.

Decontamination:

Draw Quenching Solution into the used syringe. Let sit for 5 minutes.

Expel into a dedicated "Quenched Sulfur Waste" container (pH > 10).

Visualizing the Workflow:
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Figure 2: Safe aliquoting workflow emphasizing immediate oxidation of residues.

Storage & Stability Management[9][10]
Temperature: Store refrigerated (2-8°C).

Atmosphere: Headspace must be backfilled with Argon after every use. Oxygen promotes

the formation of disulfides; moisture promotes hydrolysis.

Container: Amber glass with Teflon-lined caps. Avoid metal containers (iron/copper) which

can catalyze degradation.
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Emergency Response Protocols
Spill Management (Small Scale < 50 mL)
Do NOT use water. Water will spread the hydrophobic ester and accelerate hydrolysis.

Evacuate: Clear the immediate area.

Isolate: Close lab doors to maintain negative pressure.

Neutralize:

Cover the spill with an absorbent material (vermiculite or sand).

Pour dilute bleach (5-10%) or Hydrogen Peroxide (3%) gently over the absorbent.

Note: Bleach reaction is exothermic; proceed slowly.

Clean Up: Allow 15-20 minutes contact time. Scoop into a double-bagged waste container.

Seal and label "Sulfur Waste - Oxidized."

First Aid[10]
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. The

breakdown product (formic acid) is an irritant; the thiol is a central nervous system

depressant at high concentrations.

Skin Contact: Wash with soap and water, then rinse with a dilute solution of baking soda

(sodium bicarbonate) to neutralize any formic acid and help desorb the thiol.

Eye Contact: Rinse for 15 minutes. Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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